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Compound of Interest

Compound Name: Cy5-PEG3-TCO4

Cat. No.: B12365494

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure, properties, and
applications of Cy5-PEG3-TCO, a versatile tool in bioconjugation and cellular imaging. The
unique combination of a vibrant cyanine 5 (Cy5) fluorophore, a hydrophilic 3-unit polyethylene
glycol (PEG3) spacer, and a reactive trans-cyclooctene (TCO) group enables precise and
efficient labeling of biomolecules in complex biological systems.

Core Structure of Cy5-PEG3-TCO

Cy5-PEG3-TCO is a heterobifunctional molecule meticulously designed for bioorthogonal
chemistry. Its structure can be deconstructed into three key functional components:

e Cyanine 5 (Cy5): A member of the cyanine dye family, Cy5 is a bright, far-red fluorescent
dye. Its fluorescence in the far-red region of the spectrum is particularly advantageous for
biological applications as it minimizes autofluorescence from native cellular components.[1]
The core of a cyanine dye consists of two nitrogen atoms connected by a conjugated
polymethine chain.[1][2] For Cy5, this chain contains five methine groups, which dictates its
specific absorption and emission properties.[1]

o Polyethylene Glycol (PEG3): The PEG3 linker is a short, hydrophilic spacer composed of
three repeating ethylene glycol units. The inclusion of this PEG linker serves several critical
functions. It increases the overall water solubility of the molecule, which is often a challenge
with hydrophobic fluorescent dyes.[3] This enhanced solubility improves its utility in agueous
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biological buffers. Furthermore, the PEG spacer provides a flexible arm that reduces steric
hindrance between the Cy5 dye and the conjugated biomolecule, helping to preserve the

biological activity of the target.

e Trans-cyclooctene (TCO): TCO is a strained alkene that is highly reactive in inverse-
electron-demand Diels-Alder (IEDDA) cycloaddition reactions. This reactivity is driven by the
significant ring strain of the trans-configured double bond within the eight-membered ring.
The TCO group is bioorthogonal, meaning it does not react with naturally occurring functional
groups found in biological systems, ensuring highly specific conjugation to a tetrazine
reaction partner.

The precise arrangement of these components results in a molecule with the molecular formula
C49H69CIN406.

Below is a diagram illustrating the modular structure of Cy5-PEG3-TCO.
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Conceptual Structure of Cy5-PEG3-TCO
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Pre-targeted Cellular Imaging Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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